Cas no 1862503-49-8 (2-(1-Methyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one)

• Product Name: 2-(1-Methyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one
• CAS No: 1862503-49-8
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 5744077
• PubChem ID: 130521039
• Update Time: 2025-10-22

2-(1-Methyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1862503-49-8
• 2-(1-Methyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one
• EN300-1126561
• Cyclopentanone, 2-[(1-methyl-1H-1,2,3-triazol-4-yl)carbonyl]-

• Inchi： 1S/C9H11N3O2/c1-12-5-7(10-11-12)9(14)6-3-2-4-8(6)13/h5-6H,2-4H2,1H3
• InChI Key： LFWKQGGXCGQRIX-UHFFFAOYSA-N
• SMILES： O=C1CCCC1C(C1=CN(C)N=N1)=O

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 390.3±52.0 °C(Predicted)
• pka: 9.23±0.20(Predicted)

Additional information on 2-(1-Methyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one

Comprehensive Guide to 2-(1-Methyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one (CAS No. 1862503-49-8): Properties, Applications, and Market Insights

2-(1-Methyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one (CAS No. 1862503-49-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclopentanone derivative features a unique 1,2,3-triazole moiety, making it a valuable intermediate in drug discovery and material science. With the increasing demand for heterocyclic compounds in medicinal chemistry, this molecule stands out due to its structural versatility and potential biological activities.

The compound's molecular structure combines a cyclopentanone ring with a methyl-substituted triazole carbonyl group, offering distinct electronic and steric properties. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the development of kinase inhibitors and antimicrobial agents. The presence of both carbonyl and triazole functionalities provides multiple sites for chemical modifications, enabling the creation of diverse derivatives with tailored properties.

In recent years, the scientific community has shown growing interest in triazole-containing compounds due to their broad spectrum of biological activities. 2-(1-Methyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one has been investigated for its potential applications in drug discovery, particularly in the design of small molecule therapeutics targeting various diseases. Its structural features make it a promising candidate for the development of anti-inflammatory and anticancer agents, aligning with current research trends in personalized medicine.

The synthesis of 2-(1-Methyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one typically involves cyclization reactions and carbonyl group transformations. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's shift toward sustainable production methods. Researchers are exploring catalytic methods and microwave-assisted synthesis to improve the efficiency of its production, addressing the growing demand for this high-value intermediate.

From a commercial perspective, 2-(1-Methyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one has seen steady market growth due to its applications in pharmaceutical research and material science. The compound is available through specialized chemical suppliers, with purity grades ranging from 95% to 99% for research purposes. Its price point reflects its status as a fine chemical, with costs varying based on quantity and purity requirements. The market for such triazole derivatives is expected to expand further as their therapeutic potential becomes more apparent.

Quality control of 2-(1-Methyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity standards required for pharmaceutical applications. Storage recommendations typically suggest cool, dry conditions in airtight containers to maintain stability, as the carbonyl group may be sensitive to moisture and prolonged exposure to light.

Recent patent literature reveals growing intellectual property activity surrounding triazole-carbonyl compounds, with several applications citing derivatives of 2-(1-Methyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one. This trend underscores the compound's importance in medicinal chemistry and its potential for commercialization. Academic publications have explored its use in molecular docking studies and as a scaffold for structure-activity relationship investigations, particularly in the context of enzyme inhibition.

The safety profile of 2-(1-Methyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one is an important consideration for researchers. While comprehensive toxicological data may be limited for this specific compound, standard laboratory precautions for handling organic intermediates should be followed. This includes the use of personal protective equipment and proper ventilation systems when working with the material in powder or solution form.

Looking ahead, the future applications of 2-(1-Methyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one may extend beyond pharmaceuticals. Emerging research suggests potential uses in material science, particularly in the development of functional polymers and coordination complexes. The compound's ability to participate in hydrogen bonding and metal coordination makes it interesting for designing supramolecular architectures, a rapidly growing field in nanotechnology.

For researchers seeking alternatives or related compounds, the chemical space around 2-(1-Methyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one offers numerous possibilities. Variations might include different cycloalkanone ring sizes, alternative triazole substitution patterns, or replacement of the carbonyl group with other electron-withdrawing moieties. Such structural modifications can lead to compounds with altered physical properties and biological activities, expanding the potential applications of this chemical class.

In conclusion, 2-(1-Methyl-1H-1,2,3-triazole-4-carbonyl)cyclopentan-1-one (CAS No. 1862503-49-8) represents an important chemical building block with diverse potential applications. Its unique combination of cyclopentanone and methyltriazole functionalities makes it valuable for drug discovery and material development. As research into heterocyclic compounds continues to advance, this molecule is likely to play an increasingly significant role in the development of novel therapeutic agents and functional materials.